N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N'-(2-methoxy-5-methylphenyl)oxamide
• InChI: InChI=1S/C22H26FN3O4/c1-15-3-8-20(29-2)18(13-15)25-22(28)21(27)24-14-19(26-9-11-30-12-10-26)16-4-6-17(23)7-5-16/h3-8,13,19H,9-12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: AZHLQVNKFVYHSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C22H26FN3O4
• Molecular Weight: 415.5 g/mol

Description

N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, commonly known as FMX-101, is a promising drug candidate for the treatment of acne. It is a topical gel that targets the underlying causes of acne, such as inflammation, excess sebum production, and bacterial growth. FMX-101 has shown significant efficacy in clinical trials and is currently undergoing further development.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

Research into compounds structurally related to "N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide" has led to the development of neurokinin-1 (NK1) receptor antagonists. These compounds show potential for clinical efficacy in treating conditions like emesis and depression due to their ability to inhibit specific receptor mechanisms linked to these disorders. For instance, one study highlights an orally active, water-soluble NK1 receptor antagonist, indicating its effectiveness in pre-clinical tests relevant to clinical outcomes in emesis and depression (Harrison et al., 2001)(Harrison et al., 2001).

Antitumor Activity

Derivatives structurally similar to "N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide" have been explored for their potential antitumor properties. The synthesis and evaluation of new drug candidates based on the 2-phenylquinolin-4-one structure, which shares similarities with the target compound, have demonstrated significant inhibitory activity against various tumor cell lines. These studies suggest that alterations to the chemical structure can lead to the development of potent anticancer agents with selective efficacy (Chou et al., 2010)(Chou et al., 2010).

Fluorescent Probing for Hypoxic Cells

A novel application of compounds related to "N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide" includes the development of fluorescent probes for detecting hypoxic cells. These probes are designed to selectively target hypoxic environments, such as those found in tumor cells, by utilizing specific moieties that are activated under low-oxygen conditions. This approach allows for the direct observation and study of hypoxic cells, which is crucial for understanding tumor biology and developing targeted therapies (Feng et al., 2016)(Feng et al., 2016).